Cas no 191470-01-6 (Bis(2-ethylhexyl) (4-methylphenyl)phosphonate)

Bis(2-ethylhexyl) (4-methylphenyl)phosphonate structure
191470-01-6 structure
Product name:Bis(2-ethylhexyl) (4-methylphenyl)phosphonate
CAS No:191470-01-6
MF:C23H41O3P
MW:396.544
CID:2787313
PubChem ID:15328408

Bis(2-ethylhexyl) (4-methylphenyl)phosphonate Chemical and Physical Properties

Names and Identifiers

    • Bis(2-ethylhexyl) (4-methylphenyl)phosphonate
    • DTXSID10571574
    • 191470-01-6
    • Inchi: InChI=1S/C23H41O3P/c1-6-10-12-21(8-3)18-25-27(24,23-16-14-20(5)15-17-23)26-19-22(9-4)13-11-7-2/h14-17,21-22H,6-13,18-19H2,1-5H3
    • InChI Key: GJWYASJGAKYLCK-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 396.27933216Da
  • Monoisotopic Mass: 396.27933216Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 15
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5Ų
  • XLogP3: 7.7

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